Cas no 55066-53-0 (Ethyl Ricinoleate)

• Product Name: Ethyl Ricinoleate
• CAS No: 55066-53-0
• MF: C₂₀H₃₈O₃
• MW: 326.51392698288
• MDL: MFCD00037812
• CID: 367219
• PubChem ID: 87575615
• Update Time: 2025-11-02

Ethyl Ricinoleate Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid,12-hydroxy-, ethyl ester, (9Z,12R)-
• Ricinoleic
• RICINOLEIC ACID ETHYL ESTER
• Ricinolic Acid Ethyl Ester
• Ethyl ricinoleate
• (R)-ricinolic acid ethyl ester
• Neoricin
• [R-(Z)]-12-Hydroxy-9-octadecenoic acid ethyl ester
• (+)-ETHYL RICINOLEATE
• R0049
• CS-W013938
• Q27278944
• ethyl (Z,12R)-12-hydroxyoctadec-9-enoate
• Ethyl (R)-12-hydroxyoleate
• DTXSID80886127
• EINECS 259-462-9
• G8Y3BN2GRW
• ethyl ricino-leate
• 9-Octadecenoic acid, 12-hydroxy-, ethyl ester, (9Z,12R)-
• (R,Z)-Ethyl 12-hydroxyoctadec-9-enoate
• 9-Octadecenoic acid, 12-hydroxy-, ethyl ester, (theta-(Z))-
• DTXCID601025469
• 9-Octadecenoic acid, 12-hydroxy-, ethyl ester, [R-(Z)]-
• 55066-53-0
• NS00012416
• HY-W013222
• UNII-G8Y3BN2GRW
• RICINOLEATE D'ETHYLE
• SCHEMBL167238
• ETHYL RICINOLEATE [INCI]
• 9-Octadecenoic acid, 12-hydroxy-, ethyl ester, (R-(Z))-
• Ricinoleic acid, ethyl ester
• Ethyl Ricinoleate

• MDL： MFCD00037812
• Inchi： 1S/C20H38O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h11,14,19,21H,3-10,12-13,15-18H2,1-2H3/t19-/m1/s1
• InChI Key： AZXVZUBIFYQWJK-LJQANCHMSA-N
• SMILES： O[C@@H](CC=CCCCCCCCC(=O)OCC)CCCCCC

Computed Properties

• Exact Mass: 340.29800
• Monoisotopic Mass: 326.28209507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 18
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Color/Form: Not determined
• Density: 0.9182 g/cm3 (20 ºC)
• Boiling Point: 258°C/13mmHg(lit.)
• Refractive Index: 1.4595 (589.3 nm 25 ºC)
• Solubility: Insuluble (6.9E-3 g/L) (25 ºC),
• PSA: 46.53000
• LogP: 5.94790
• Solubility: Not determined

Ethyl Ricinoleate Security Information

• WGK Germany：2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Ethyl Ricinoleate

Ethyl Ricinoleate (CAS No. 55066-53-0): A Versatile Ester with Multifunctional Applications

Ethyl Ricinoleate (CAS No. 55066-53-0) is a naturally derived ester with a wide range of applications in cosmetics, pharmaceuticals, and industrial formulations. This compound is synthesized through the esterification of ricinoleic acid, a key component of castor oil, with ethanol. Known for its excellent emollient properties and biocompatibility, ethyl ricinoleate has gained significant attention in recent years due to the growing demand for sustainable and bio-based ingredients.

The unique molecular structure of ethyl ricinoleate contributes to its exceptional solubility and stability, making it a preferred choice in formulations requiring high-performance esters. Researchers and manufacturers are increasingly exploring its potential in green chemistry and eco-friendly products, aligning with global trends toward sustainability. In cosmetic applications, ethyl ricinoleate is valued for its ability to enhance skin hydration and improve the spreadability of formulations, making it a popular ingredient in moisturizers, lip balms, and hair care products.

One of the most frequently searched questions about ethyl ricinoleate is: "What are the benefits of ethyl ricinoleate in skincare?" The answer lies in its dual functionality as an emollient and a penetration enhancer. Studies suggest that ethyl ricinoleate can improve the delivery of active ingredients into the skin while maintaining a non-greasy feel, a highly desirable trait in modern cosmetic formulations. Additionally, its biodegradability and low toxicity profile make it an attractive alternative to synthetic esters.

Beyond cosmetics, ethyl ricinoleate finds applications in the pharmaceutical industry as a solvent and carrier for poorly water-soluble drugs. Its compatibility with various active pharmaceutical ingredients (APIs) has led to its use in topical formulations, where controlled release and enhanced bioavailability are critical. Recent advancements in drug delivery systems have further highlighted the potential of ethyl ricinoleate as a versatile excipient.

Another trending topic related to ethyl ricinoleate is its role in bio-lubricants and industrial applications. With increasing environmental regulations, industries are shifting toward biodegradable lubricants derived from renewable sources. Ethyl ricinoleate exhibits excellent lubricity and thermal stability, making it suitable for use in machinery, hydraulic systems, and even food-grade applications. This aligns with the broader movement toward circular economy practices and reduced carbon footprints.

From a market perspective, the demand for ethyl ricinoleate is expected to grow steadily, driven by the expansion of the personal care and pharmaceutical sectors. Consumers are increasingly seeking products with natural ingredients and clean labels, further boosting the adoption of bio-based esters like ethyl ricinoleate. Manufacturers are also investing in research to optimize production processes, ensuring cost-effectiveness and scalability.

In conclusion, ethyl ricinoleate (CAS No. 55066-53-0) stands out as a multifunctional compound with diverse applications across industries. Its compatibility with sustainability goals, combined with its performance-enhancing properties, positions it as a key ingredient in the future of green chemistry and bio-based formulations. As research continues to uncover new uses, ethyl ricinoleate is poised to play an even greater role in innovative product development.